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Compound of Interest

Compound Name: BRL-37344
CAS No.: 90730-96-4
Cat. No.: B12377262
Get Quote
. J

For researchers, scientists, and drug development professionals, ensuring the safe handling
and disposal of chemical compounds is paramount. This guide provides essential safety and
logistical information, including operational and disposal plans for BRL-37344, a selective 33
adrenoceptor agonist. Adherence to these procedures is critical for maintaining a safe
laboratory environment and ensuring regulatory compliance.

Chemical and Physical Properties

A thorough understanding of the chemical and physical properties of BRL-37344 is the first
step in safe handling and disposal. The following table summarizes key quantitative data for
BRL-37344 and its sodium salt hydrate form.
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Property Value Source
Molecular Formula C19H22CINOa [1]
Molar Mass 363.84 g/mol [1]
Molecular Formula (Sodium
C19H21CINaOa [2]
Salt)
Molecular Weight (Sodium
385.82 g/mol [2]
Salt)
Purity >98% (HPLC) [2]
Appearance White to off-white solid [3]
Water: Soluble to 100 mM[2]
DMSO: 5 mg/mL (with
Solubility ultrasonic and warming)[3], 18
mg/mL (warmed) PBS (pH
7.2): 10 mg/mL[4]
Store at room temperature[2].
Hygroscopic; store desiccated.
Storage For stock solutions: -80°C for 6

months; -20°C for 1 month

(sealed from moisture)[3][5].

Storage Class

11 - Combustible Solids

CAS Number

114333-71-0

[1]

CAS Number (Sodium Salt)

127299-93-8

[2]

Procedural Guidance for Disposal

While specific institutional guidelines should always be followed, the following step-by-step

procedure outlines the best practices for the disposal of BRL-37344 based on available safety

data.

1. Personal Protective Equipment (PPE): Before handling BRL-37344 for disposal, ensure you

are wearing the appropriate personal protective equipment. This includes:
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Eyeshields or safety glasses

Chemical-resistant gloves

Atype N95 (US) or equivalent dust respirator

Protective clothing to prevent skin contact[6]
. Waste Collection:

Solid Waste: Collect unadulterated BRL-37344 powder and any contaminated disposable
materials (e.g., weigh boats, contaminated paper towels) in a clearly labeled, sealed
container suitable for chemical waste. Avoid generating dust during this process.[6]

Liquid Waste: Solutions of BRL-37344 should be collected in a designated, sealed, and
clearly labeled container for hazardous chemical waste. Do not mix with incompatible
materials.[6]

. Spill Management: In the event of a spill, follow these procedures:
Minor Spills:
o Wear appropriate PPE.
o Use dry clean-up procedures to avoid generating dust.[6]

o Dampen the spilled material with water to prevent it from becoming airborne before
sweeping.[6]

o Carefully sweep or vacuum the material. If using a vacuum, it must be fitted with a HEPA
filter.[6]

o Place the collected material into a suitable, labeled container for disposal.[6]
Major Spills:

o Evacuate the area and alert emergency responders.[6]
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o Provide the location and nature of the hazard.[6]

4. Final Disposal:

All containers of BRL-37344 waste must be securely sealed and clearly labeled as
hazardous chemical waste.

Dispose of the waste through your institution's designated hazardous waste disposal
program, following all local, state, and federal regulations.

Always wash your hands thoroughly with soap and water after handling the compound.[6]

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of BRL-37344.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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